4-(2-hydroxyethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide

• IUPAC Name: 4-(2-hydroxyethyl)-N-(1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C10H16N4O2S/c15-6-3-8-1-4-14(5-2-8)10(16)12-9-13-11-7-17-9/h7-8,15H,1-6H2,(H,12,13,16)
• InChI Key: RPINIWMNUZVQPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCO)C(=O)NC2=NN=CS2
• Molecular Formula: C10H16N4O2S
• Molecular Weight: 256.33 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves the reaction of suitable precursors under conditions that promote the formation of the thiadiazole ring. A study by Pavlova et al. (2022) reports the synthesis of a thiadiazole derivative through dehydrosulfurization of hydrazinecarbothioamide, indicating a method that could potentially be applied or adapted for the synthesis of the compound (Pavlova et al., 2022).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic methods and molecular docking studies. For instance, molecular docking studies reported by Pavlova et al. (2022) can provide insights into the interaction of thiadiazole derivatives with biological targets, offering a glimpse into the molecular structure's implications on biological activity (Pavlova et al., 2022).

Chemical Reactions and Properties

Thiadiazole derivatives participate in various chemical reactions that are influenced by their functional groups. The presence of a thiadiazole ring confers certain chemical properties, such as the ability to act as ligands in complex formation or undergo substitution reactions. Research by Pavlova et al. (2022) on similar compounds provides a basis for understanding the chemical behavior and reactivity of our compound of interest (Pavlova et al., 2022).